Cas no 1186329-61-2 (2,3,5-Trimethylpyridin-4-amine)

• Product Name: 2,3,5-Trimethylpyridin-4-amine
• CAS No: 1186329-61-2
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 6325730
• PubChem ID: 68738849
• Update Time: 2025-05-20

2,3,5-Trimethylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3671331
• EN300-7201297
• 1186329-61-2
• 2,3,5-trimethylpyridin-4-amine
• 2,3,5-Trimethylpyridin-4-amine

• Inchi： 1S/C8H12N2/c1-5-4-10-7(3)6(2)8(5)9/h4H,1-3H3,(H2,9,10)
• InChI Key： QNHLLVAOYAZIHD-UHFFFAOYSA-N
• SMILES： N1C=C(C)C(=C(C)C=1C)N

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,3,5-Trimethylpyridin-4-amine

Comprehensive Overview of 2,3,5-Trimethylpyridin-4-amine (CAS No. 1186329-61-2): Properties, Applications, and Industry Insights

2,3,5-Trimethylpyridin-4-amine (CAS No. 1186329-61-2) is a specialized pyridine derivative with a unique molecular structure, featuring three methyl groups at positions 2, 3, and 5, and an amine group at position 4. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for synthesizing bioactive molecules. Its structural versatility allows it to serve as a key intermediate in the development of drug candidates and crop protection agents, aligning with the growing demand for innovative small-molecule therapeutics.

In recent years, the scientific community has explored the synthetic applications of 2,3,5-Trimethylpyridin-4-amine in medicinal chemistry. Researchers highlight its role in modulating enzyme inhibition and receptor binding, particularly in targeting neurological and metabolic disorders. For instance, its incorporation into heterocyclic scaffolds has shown promise in the design of kinase inhibitors, a hot topic in oncology research. This aligns with trending searches like "pyridine-based drug discovery" and "amine-functionalized heterocycles," reflecting industry interest in novel pharmacophores.

The compound’s physicochemical properties—including its moderate solubility in organic solvents and stability under standard conditions—make it suitable for high-throughput screening (HTS) workflows. Laboratories frequently inquire about "CAS 1186329-61-2 solubility data" or "handling guidelines for trimethylpyridinamine," underscoring the need for practical technical documentation. Its molecular weight of 136.20 g/mol and lipophilicity (predicted LogP ~1.8) further position it as a candidate for central nervous system (CNS)-targeted drug design, a trending niche in precision medicine.

Beyond pharmaceuticals, 2,3,5-Trimethylpyridin-4-amine finds utility in material science, particularly in the synthesis of ligands for catalysis. Its chelating ability has been investigated for metal-organic frameworks (MOFs), a field gaining traction due to applications in gas storage and sustainable chemistry. Searches like "pyridine amines in MOF synthesis" or "CAS 1186329-61-2 cross-coupling reactions" reveal interdisciplinary interest. The compound’s regioselective functionalization potential also supports its use in polymer chemistry, where modified pyridines enhance material durability.

From a synthetic methodology perspective, 2,3,5-Trimethylpyridin-4-amine is typically prepared via Chichibabin amination of pre-functionalized pyridine precursors or through reductive amination of corresponding carbonyl derivatives. Recent publications emphasize green chemistry approaches, such as solvent-free reactions or catalytic hydrogenation, resonating with the global push toward sustainable synthesis. FAQs like "eco-friendly routes to trimethylpyridinamine" or "CAS 1186329-61-2 scalability" dominate academic forums.

Quality control of 2,3,5-Trimethylpyridin-4-amine relies on advanced analytical techniques, including HPLC purity assays and NMR spectroscopy. Suppliers often address queries about "certificates of analysis for CAS 1186329-61-2" or "storage stability of pyridine amines," highlighting the need for stringent quality assurance protocols. The compound’s spectral data (e.g., characteristic IR stretches at ~3350 cm⁻¹ for N-H) are critical for identity confirmation, a point frequently raised in analytical chemistry discussions.

Looking ahead, the demand for 2,3,5-Trimethylpyridin-4-amine is projected to rise, driven by its multifunctional utility and the expansion of structure-activity relationship (SAR) studies. Innovations in continuous flow chemistry and AI-driven molecular design may further optimize its production and application, topics currently trending in chemical informatics circles. As industries prioritize tailor-made intermediates, this compound exemplifies the synergy between traditional organic chemistry and cutting-edge molecular engineering.